Cas no 39122-75-3 (Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI))
39122-75-3 structure
Product Name:Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI)
CAS No:39122-75-3
MF:C9H14N2O2S
MW:214.284660816193
CID:297353
PubChem ID:45117851
Update Time:2025-04-19
Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI)
- 39122-75-3
- Ethyl (5-propyl-1,3-thiazol-2-yl)carbamate
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- Inchi: 1S/C9H14N2O2S/c1-3-5-7-6-10-8(14-7)11-9(12)13-4-2/h6H,3-5H2,1-2H3,(H,10,11,12)
- InChI Key: QLYVKTZFKIYLQV-UHFFFAOYSA-N
- SMILES: S1C(NC(=O)OCC)=NC=C1CCC
Computed Properties
- Exact Mass: 214.07759887g/mol
- Monoisotopic Mass: 214.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 79.5Ų
Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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